N-cyclopentyl-2-[4-(3,4-dichlorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-cyclopentyl-2-[4-(3,4-dichlorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C17H23Cl2N3O/c18-15-6-5-14(11-16(15)19)22-9-7-21(8-10-22)12-17(23)20-13-3-1-2-4-13/h5-6,11,13H,1-4,7-10,12H2,(H,20,23)
• InChI Key: DIENTDHZBXSRAY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CN2CCN(CC2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H23Cl2N3O
• Molecular Weight: 356.3 g/mol

Description

N-cyclopentyl-2-[4-(3,4-dichlorophenyl)-1-piperazinyl]acetamide, also known as JNJ-39393406, is a novel compound that has gained attention in the scientific community for its potential use in the treatment of various neurological disorders.

Mechanism of Action

The exact mechanism of action of N-cyclopentyl-2-[4-(3,4-dichlorophenyl)-1-piperazinyl]acetamide is not fully understood, but it is believed to act as a selective antagonist of the 5-HT7 receptor. The 5-HT7 receptor is a subtype of serotonin receptor that is involved in the regulation of mood, cognition, and behavior. By blocking this receptor, this compound may modulate the activity of various neurotransmitter systems, leading to its therapeutic effects.
Biochemical and Physiological Effects:
In addition to its potential therapeutic effects, this compound has been shown to have various biochemical and physiological effects. In animal studies, the compound has been found to increase dopamine and norepinephrine levels in the prefrontal cortex, which may contribute to its cognitive enhancing effects. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclopentyl-2-[4-(3,4-dichlorophenyl)-1-piperazinyl]acetamide is its high selectivity for the 5-HT7 receptor, which may reduce the risk of off-target effects. However, the compound has relatively low potency and may require high doses for therapeutic effects. Additionally, the compound has poor solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the research on N-cyclopentyl-2-[4-(3,4-dichlorophenyl)-1-piperazinyl]acetamide. One potential avenue is the investigation of its use in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the exact mechanism of action of the compound and to optimize its pharmacokinetic properties. Finally, the development of more potent and selective analogs of this compound may lead to the discovery of more effective treatments for neurological disorders.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising results in preclinical studies for its potential use in the treatment of various neurological disorders. While further research is needed to fully understand its mechanism of action and optimize its pharmacokinetic properties, the compound represents a promising avenue for the development of new treatments for these disorders.

Synthesis Methods

The synthesis of N-cyclopentyl-2-[4-(3,4-dichlorophenyl)-1-piperazinyl]acetamide involves the reaction of 3,4-dichloroaniline with cyclopentylcarbonyl chloride to form N-cyclopentyl-3,4-dichloroaniline. This intermediate is then reacted with 1-piperazineacetic acid to form this compound. The compound is obtained as a white crystalline solid with a melting point of 148-150°C.

Scientific Research Applications

N-cyclopentyl-2-[4-(3,4-dichlorophenyl)-1-piperazinyl]acetamide has been extensively studied for its potential use in the treatment of various neurological disorders, including anxiety, depression, and schizophrenia. In preclinical studies, the compound has shown promising results in reducing anxiety-like behavior and improving cognitive function in animal models.